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Compound of Interest

Compound Name: 3-Oxo-3-phenylpropanoic acid

Cat. No.: B1214576 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Oxo-3-phenylpropanoic acid, also known as benzoylacetic acid, is a versatile β-keto acid

widely employed as a key intermediate in organic synthesis.[1][2] Its chemical structure,

featuring a reactive methylene group flanked by a ketone and a carboxylic acid, allows for a

variety of chemical transformations. While its primary applications are in the synthesis of

pharmaceuticals and other biologically active molecules, its potential as a building block for

novel materials is an emerging area of interest.[1] This document provides an overview of its

established applications and protocols for its use in a representative synthetic transformation.

Chemical Properties and Data

3-Oxo-3-phenylpropanoic acid is a solid at room temperature with the following key

properties:
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Property Value Reference

Molecular Formula C₉H₈O₃ [1]

Molecular Weight 164.16 g/mol [1]

CAS Number 614-20-0 [1]

Appearance Solid -

IUPAC Name 3-oxo-3-phenylpropanoic acid [2]

Applications in Synthesis

The primary utility of 3-oxo-3-phenylpropanoic acid lies in its role as a precursor in various

organic reactions. The presence of the ketone, carboxylic acid, and active methylene group

makes it a valuable starting material for the synthesis of a wide range of heterocyclic

compounds and other complex organic molecules.

One of the most common applications of 3-oxo-3-phenylpropanoic acid and its esters is in

condensation reactions, such as the Knoevenagel condensation.[3][4] This reaction involves

the condensation of the active methylene group with an aldehyde or ketone, leading to the

formation of a new carbon-carbon double bond. This methodology is fundamental in the

synthesis of various substituted alkenes, which can be further elaborated into more complex

structures.

While direct polymerization of 3-oxo-3-phenylpropanoic acid into novel materials is not

extensively documented, it has been mentioned as a component in the synthesis of polymers

and coatings purported to have enhanced thermal and chemical resistance.[1] However,

specific examples and detailed protocols for these applications are not readily available in the

surveyed literature. Its potential in this area may lie in its use as a precursor to form more

complex bifunctional monomers that can then undergo polymerization.

Experimental Protocol: Knoevenagel Condensation

This protocol describes a general procedure for the Knoevenagel condensation of 3-oxo-3-
phenylpropanoic acid (or its ethyl ester, ethyl benzoylacetate) with an aromatic aldehyde.

This reaction is a foundational method for carbon-carbon bond formation.
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Materials:

3-Oxo-3-phenylpropanoic acid or Ethyl benzoylacetate

Aromatic aldehyde (e.g., benzaldehyde)

Piperidine (catalyst)

Ethanol (solvent)

Glacial acetic acid (optional, co-catalyst)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Standard glassware for workup and purification

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux

condenser, dissolve 1 equivalent of 3-oxo-3-phenylpropanoic acid (or ethyl

benzoylacetate) and 1 equivalent of the aromatic aldehyde in a minimal amount of ethanol.

Catalyst Addition: Add a catalytic amount of piperidine (e.g., 0.1 equivalents) to the reaction

mixture. A small amount of glacial acetic acid can also be added as a co-catalyst.

Reaction: Heat the mixture to reflux with constant stirring. The progress of the reaction can

be monitored by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. The product

may precipitate out of the solution. If so, collect the solid by filtration. If not, the solvent can

be removed under reduced pressure.
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Purification: The crude product can be purified by recrystallization from a suitable solvent

(e.g., ethanol) to yield the pure condensed product.

Expected Outcome: The reaction yields an α,β-unsaturated carbonyl compound. The yield will

vary depending on the specific substrates and reaction conditions used.

Visualization of Synthetic Pathways

The following diagrams illustrate the synthesis of 3-oxo-3-phenylpropanoic acid and its

subsequent use in a Knoevenagel condensation.
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Caption: Synthesis of 3-Oxo-3-phenylpropanoic acid via Claisen condensation.
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Reactants Reaction Conditions
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Caption: Workflow for Knoevenagel condensation.

Conclusion

3-Oxo-3-phenylpropanoic acid is a valuable and versatile building block in organic synthesis,

primarily serving as an intermediate in the preparation of pharmaceuticals and other complex

organic molecules. Its utility in the synthesis of novel materials, while plausible, is not yet well-

established in the scientific literature. The provided protocols for its synthesis and a

representative condensation reaction highlight its fundamental role in synthetic chemistry.

Further research is needed to fully explore and document its potential applications in materials

science.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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